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Compound of Interest

Compound Name: Basic blue 99

Cat. No.: B008370 Get Quote

An In-depth Technical Guide to Basic Blue 99 (CAS No. 68123-13-7)

Introduction
Basic Blue 99, identified by CAS number 68123-13-7, is a synthetic, direct, non-oxidative hair

colorant.[1][2] It is classified as a naphthoquinoneimine color and is primarily used in temporary

and semi-permanent hair dye formulations to impart a blue or dark blue color.[2][3][4] The dye

functions by depositing color onto the hair fiber, which is subsequently removed by

shampooing.[2] In addition to cosmetics, it sees use in histological and biological staining for

microscopy and as a pH indicator in chemical analysis.[5] Its molecular structure features a

complex polycyclic system with a naphthoquinoneimine core, which is responsible for its

chromophoric properties.[6] This guide provides a comprehensive overview of its chemical

properties, composition, toxicology, and the experimental protocols used in its safety

assessment.

Chemical and Physical Properties
Basic Blue 99 is a dark blue to black, odorless powder.[7][8] It is soluble in water, ethanol, and

isopropyl alcohol.[5] The dye's cationic nature, due to its quaternary ammonium group,

facilitates ionic binding to the keratin in hair fibers.[6]

Table 1: Chemical Identifiers and Physical Properties of Basic Blue 99
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Property Value Reference

CAS Number 68123-13-7 [7]

EC Number 268-544-3 [6]

C.I. Number 56059 [6]

Molecular Formula C₁₉H₂₀BrClN₄O₂ [7]

Molecular Weight 451.7 g/mol [7]

IUPAC Name

[3-[(4,8-diamino-6-bromo-5-

hydroxy-1-oxonaphthalen-2-

ylidene)amino]phenyl]-

trimethylazanium;chloride

[5][7]

Physical Form Solid Powder [8]

Color Dark Blue / Black [5][8]

Melting Point >200°C [5]

Boiling Point 724.99 °C (estimated) [3][9]

Density 2.19 g/cm³ (at 20°C) [3][10]

Water Solubility 1.37 - 13.74 g/L (at 20°C) [6][10][11]

Log Kow (LogP) -0.88 (calculated) [3]

| λmax | 645 nm |[5] |

Composition and Impurities
Commercial Basic Blue 99 is not a pure substance but a mixture. The dye content typically

ranges from 60% to 63%.[1][12] The European Commission's Scientific Committee on

Consumer Safety (SCCS) has noted significant batch-to-batch variability, with some batches

containing up to 40 chemical analogues and isomers.[13] This variability has led to difficulties in

concluding its safety for cosmetic use in the European Union.[13][14]

Table 2: Typical Composition of Commercial Basic Blue 99
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Component Percentage (%) Reference

Basic Blue 99 Dye 60.7% - 63% [1][15]

Sugar ~25.7% [1][15]

Inorganic Salts ~11.8% [15]

Volatile Matter / Water ~1.8% [1][15]

| Iron | ≤ 100 ppm |[15] |
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Available Data

CIR (USA) SCCS (EU)

Toxicology & Safety Data

Review of Safety Data Review of Safety Data

Compositional Analysis
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Batch-to-batch variability
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Conclusion: Cannot Confirm Safety
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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